1-(4-Tert-butylphenyl)piperidin-4-ol

• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)piperidin-4-ol
• InChI: InChI=1S/C15H23NO/c1-15(2,3)12-4-6-13(7-5-12)16-10-8-14(17)9-11-16/h4-7,14,17H,8-11H2,1-3H3
• InChI Key: ROEZPWPGDBJJFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)N2CCC(CC2)O

Description

1-(4-Tert-butylphenyl)piperidin-4-ol is a piperidine derivative characterized by a hydroxyl group at the 4-position of the piperidine ring and a 4-tert-butylphenyl substituent attached to the nitrogen atom. This compound has been synthesized via multi-step procedures, including alkylation and recrystallization, as demonstrated in a study targeting human cytomegalovirus-encoded receptor US28 ligands . Its structural features, such as the bulky tert-butyl group, are critical for enhancing lipophilicity and steric hindrance, which may influence receptor binding and metabolic stability. The compound’s ^1H NMR and ^13C NMR data confirm its structural integrity, with a molecular formula of C₁₅H₂₃NO and a molecular weight of 249.35 g/mol . Notably, derivatives of this scaffold have been explored in pharmaceutical research, including as intermediates for antihistamines like terfenadine .

Comparison with Similar Compounds

Key Observations:

• Electron-Withdrawing Groups : Trifluoromethyl and nitro groups (e.g., in ) increase electrophilicity, aiding in synthetic modifications or analytical detection.
• Biological Activity: SK1 inhibitors like RB-005 demonstrate that minor structural changes (e.g., 4-hydroxy vs. 3-hydroxy piperidine) drastically alter enzyme selectivity .

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (aq.)	Melting Point (°C)
1-(4-Tert-butylphenyl)piperidin-4-ol	249.35	3.2	Low	104–105.3
RB-005	~375.50	5.8	Insoluble	Not reported
1-(4-Trifluoromethylphenyl)piperidin-4-ol	245.21	2.9	Moderate	Not reported
1-((4-Aminophenyl)sulfonyl)piperidin-4-ol	256.29	1.5	High	Not reported

Key Observations:

• Lipophilicity : RB-005’s octylphenethyl chain results in higher LogP (5.8) than the tert-butyl derivative (3.2), impacting membrane permeability .
• Aqueous Solubility: Sulfonamide derivatives (e.g., ) exhibit improved solubility due to polar sulfonyl and amino groups.